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Compound of Interest

Compound Name: 7-Octen-1-ol

Cat. No.: B081980

An In-Depth Technical Guide to 7-Octen-1-ol

This technical guide provides a comprehensive overview of 7-Octen-1-ol (CAS No: 13175-44-
5), a valuable biochemical reagent and organic compound.[1] Intended for researchers,
scientists, and professionals in drug development, this document details its chemical and
physical properties, alongside relevant experimental protocols for its synthesis and analysis. 7-
Octen-1-ol is a colorless liquid with a characteristic fruity odor, utilized as a flavoring agent, a
fragrance ingredient, and an intermediate in the synthesis of various organic compounds.[2][3]

Molecular Formula and Weight

The fundamental chemical identifiers for 7-Octen-1-ol are its molecular formula and weight.
e Molecular Formula: CsH16O[2][4][5]

e Molecular Weight: 128.21 g/mol [2][4][6]

Physicochemical Properties

A summary of the key quantitative data for 7-Octen-1-ol is presented in the table below. These
properties are crucial for its application in various experimental and industrial settings.
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Property Value Source(s)
Molecular Weight 128.21 g/mol [2][41[6]
Molecular Formula CsH160 [2][41[5]
Density 0.85 g/cm?3 [2][6]
Bailing Point 188-189 °C at 760 mmHg 2171
(est.)66 °C at 7 mmHg
Melting Point -31.5 °C (estimate) [2][8]
Flash Point 74.3 °C (166 °F) [21[71[8]
Vapor Pressure 0.168 mmHg at 25 °C (est.) [21[71[8]
Refractive Index 1.439 to 1.445 [2][6]18]
Water Solubility 1589 mg/L at 25 °C (est.) [7]

LogP (o/w)

2.11520 - 2.468 (est.)

(21718l

Experimental Protocols
Synthesis of 7-Octen-1-ol

A common method for the synthesis of 7-Octen-1-ol involves the reaction of 1-iodohexan-6-ol
with vinyl magnesium bromide.[1]

Materials:

1-iodohexan-6-ol

Vinyl magnesium bromide

Copper(l) iodide (Cul)

Tetrahydrofuran (THF), anhydrous

Hexane
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N,N,N',N',N",N"-hexamethylphosphoric triamide (HMPA)

Triethyl phosphite

Nitrogen gas (for inert atmosphere)

Standard laboratory glassware for air-sensitive reactions

Procedure:

Step 1: Grignard Reagent Preparation: In a flame-dried, two-necked flask under a nitrogen
atmosphere, a solution of vinyl magnesium bromide in THF is prepared. To this, a catalytic
amount of copper(l) iodide is added at -40 °C. The mixture is stirred for approximately 15
minutes in a mixture of tetrahydrofuran and hexane.[1]

Step 2: Coupling Reaction: A solution of 1-iodohexan-6-ol, N,N,N',N',N",N"-
hexamethylphosphoric triamide, and triethyl phosphite in tetrahydrofuran and hexane is
added dropwise to the prepared Grignard reagent. The reaction mixture is maintained at -40
°C during the addition and then allowed to warm to 20 °C over a period of 3 hours.[1]

Work-up and Purification: Upon completion, the reaction is quenched with a saturated
agueous solution of ammonium chloride. The organic layer is separated, and the aqueous
layer is extracted with an appropriate organic solvent (e.g., diethyl ether). The combined
organic extracts are washed with brine, dried over anhydrous magnesium sulfate, filtered,
and concentrated under reduced pressure. The crude product is then purified by vacuum
distillation or column chromatography to yield pure 7-Octen-1-ol.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

GC-MS is a standard analytical technique used to determine the purity and confirm the identity
of 7-Octen-1-ol.

Instrumentation:

Gas chromatograph coupled to a mass spectrometer.
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e Capillary column (e.g., DB-Wax or equivalent polar column).
Typical GC Conditions:

e Injector Temperature: 250 °C

e Carrier Gas: Helium

e Oven Temperature Program: An initial temperature of 50 °C, held for 2 minutes, followed by a
ramp of 10 °C/min to a final temperature of 230 °C, held for 5 minutes.

« Injection Mode: Split or splitless, depending on sample concentration.

Typical MS Conditions:

lonization Mode: Electron lonization (El) at 70 eV.

Mass Range: m/z 35-350.

lon Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Data Analysis: The resulting chromatogram will show a peak at a specific retention time
corresponding to 7-Octen-1-ol. The mass spectrum of this peak can be compared to a
reference spectrum from a database (e.g., NIST) to confirm the compound's identity. The
molecular ion peak (M+) and characteristic fragmentation pattern are used for structural
elucidation.

Logical Relationships

The following diagram illustrates the elemental composition of the 7-Octen-1-ol molecule.
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7-Octen-1-ol
CsH160

8 atoms

Hydrogen (H) Oxygen (O)
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Atomic composition of 7-Octen-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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